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Compound of Interest

Compound Name:

Ethyl 3-(2,6-dichloro-5-

fluoropyridin-3-yl)-3-

oxopropanoate

Cat. No.: B138041 Get Quote

Introduction and Initial Assessment
The compound assigned CAS number 96568-04-6 is identified as Ethyl 3-(2,6-dichloro-5-
fluoropyridin-3-yl)-3-oxopropanoate.[1][2] This compound serves as a key intermediate in

the synthesis of various pharmaceutical agents.[1] Accurate confirmation of its structure is

paramount to ensure the quality, purity, and safety of the final active pharmaceutical ingredient

(API).

Our objective is to employ a systematic approach to verify this structure, starting from the

fundamental molecular formula and progressively assembling the structural fragments using

various analytical techniques.

Initial Known Information:

Parameter Value Source

CAS Number 96568-04-6 [1][3]

Molecular Formula C₁₀H₈Cl₂FNO₃ [1][3]

Molecular Weight 280.08 g/mol [1][3]

Physical State Off-White Solid [3]

Melting Point 68-72 °C [3]
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The elucidation process will follow a logical workflow, beginning with the confirmation of the

molecular weight and elemental composition, followed by the identification of functional groups,

and culminating in the precise mapping of the atomic connectivity.
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Elucidation Workflow

Initial Assessment

Mass Spectrometry

Determine MW
 & Formula

FTIR Spectroscopy

Identify Functional
 Groups
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Map C-H
 Framework

Data Integration

Structure Confirmation

Data Integration

MS Data
(C10H8Cl2FNO3)

MW=280.08

Proposed Structure

FTIR Data
(C=O, C-O, C-Cl, C-F,

Aromatic Ring)

NMR Data
(Ethyl group, CH2,
Aromatic proton,

Connectivity)

Confirmed Structure:
Ethyl 3-(2,6-dichloro-5-fluoropyridin-3-yl)-3-oxopropanoate

All data consistent

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Confirmed Structure of CAS 96568-04-6

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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